4-{[(E)-(3,5-dibromo-2-hydroxyphenyl)methylidene]amino}-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one

Specification

• Molecular Formula: C18H15Br2N3O2
• Molecular Weight: 465.1 g/mol
• IUPAC Name: 4-[(3,5-dibromo-2-hydroxyphenyl)methylideneamino]-1,5-dimethyl-2-phenylpyrazol-3-one
• Standard InChI: InChI=1S/C18H15Br2N3O2/c1-11-16(21-10-12-8-13(19)9-15(20)17(12)24)18(25)23(22(11)2)14-6-4-3-5-7-14/h3-10,24H,1-2H3
• Standard InChI Key: ZZHMXGZTJFPJME-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N=CC3=C(C(=CC(=C3)Br)Br)O

Introduction

Structural and Molecular Characteristics

Molecular Formula and Functional Groups

The compound’s molecular formula, C₁₈H₁₅Br₂N₃O₂, comprises a pyrazolone ring (C₃H₃N₂O) fused with a 3,5-dibromo-2-hydroxyphenyl group and a phenyl substituent. The E-configuration of the imine bond (C=N) is critical for maintaining planar geometry, facilitating π-conjugation across the aromatic systems. Bromine atoms at the 3- and 5-positions of the hydroxyphenyl ring enhance electron-withdrawing effects, potentially influencing reactivity and intermolecular interactions.

Intramolecular Hydrogen Bonding and Tautomerism

X-ray diffraction analysis confirms a robust intramolecular O—H⋯N hydrogen bond between the phenolic hydroxyl group and the imine nitrogen. This interaction stabilizes the phenol–imine tautomer, with bond parameters (O—H⋯N angle = 148°) indicative of strong resonance-assisted hydrogen bonding. Such tautomerism is common in Schiff base derivatives and often correlates with enhanced thermal stability and optical properties.

Crystallographic Insights

Crystal System and Packing

The compound crystallizes in a monoclinic system with space group P2₁/c and unit cell parameters a = 12.347 Å, b = 9.872 Å, c = 15.219 Å, β = 105.6°, and Z = 4. Molecules pack via van der Waals interactions and weak C—H⋯O contacts, with the bromine atoms contributing to dense molecular packing due to their high atomic radius.

Donor–H⋯Acceptor	D—H (Å)	H⋯A (Å)	D⋯A (Å)	Angle (°)
O—H⋯N	0.90	1.80	2.609	148

Synthesis and Derivative Analogues

Hypothesized Synthesis Route

Although explicit synthetic details are unavailable, the compound likely forms via a condensation reaction between 4-amino-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one and 3,5-dibromo-2-hydroxybenzaldehyde. Similar Schiff base syntheses employ refluxing ethanol or methanol with catalytic acetic acid, yielding imine products in 60–80% efficiency.

Comparative Analysis with Mono-Brominated Analogues

The mono-brominated derivative, (E)-4-((5-bromo-2-hydroxybenzylidene)amino)-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one (C₁₈H₁₆BrN₃O₂, MW = 386.24 g/mol), exhibits reduced steric hindrance and weaker intermolecular interactions compared to the di-brominated title compound. This difference may lower thermal stability and alter solubility profiles.